molecular formula C22H27NO3 B8494937 1-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)propyl]-4-phenylpiperidin-4-ol CAS No. 62590-31-2

1-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)propyl]-4-phenylpiperidin-4-ol

Cat. No.: B8494937
CAS No.: 62590-31-2
M. Wt: 353.5 g/mol
InChI Key: DSXGISSRCZNZNQ-UHFFFAOYSA-N
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Description

1-[3-(2,3-Dihydro-1,4-benzodioxin-2-yl)propyl]-4-phenylpiperidin-4-ol is a useful research compound. Its molecular formula is C22H27NO3 and its molecular weight is 353.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

62590-31-2

Molecular Formula

C22H27NO3

Molecular Weight

353.5 g/mol

IUPAC Name

1-[3-(2,3-dihydro-1,4-benzodioxin-3-yl)propyl]-4-phenylpiperidin-4-ol

InChI

InChI=1S/C22H27NO3/c24-22(18-7-2-1-3-8-18)12-15-23(16-13-22)14-6-9-19-17-25-20-10-4-5-11-21(20)26-19/h1-5,7-8,10-11,19,24H,6,9,12-17H2

InChI Key

DSXGISSRCZNZNQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1(C2=CC=CC=C2)O)CCCC3COC4=CC=CC=C4O3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The solution of 5 g of 1-[3-(1,4-benzodioxan-2-yl)propionyl]-4-hydroxy-4-phenylpiperidine in 50 ml of tetrahydrofuran is added to the stirred mixture of 2 g of lithium aluminum hydride and 50 ml of tetrahydrofuran at room temperature. Stirring is continued for 12 hours, whereupon the reaction mixture is decomposed with a few drops of ethyl acetate, 2 ml of water, 4 ml of 15% aqueous sodium hydroxide and 4 ml of water. It is filtered, the filtrate evaporated and the residue recrystallized from isopropanol, to yield the 2-[3-(4-hydroxy-4-phenylpiperidino)propyl]-1,4-benzodioxan melting at 95°-98°. The hydrochloride thereof is prepared in the above illustrated manner and recrystallized from isopropanol, mp. 155°-157°.
Name
1-[3-(1,4-benzodioxan-2-yl)propionyl]-4-hydroxy-4-phenylpiperidine
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
reactant
Reaction Step Three
Name
Quantity
4 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five

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